Cas no 2976408-35-0 (Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester)
2976408-35-0 structure
Product Name:Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester
CAS No:2976408-35-0
MF:C11H15N3O2
MW:221.255702257156
CID:6625561
Update Time:2024-02-02
Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester
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- Inchi: 1S/C11H15N3O2/c1-8-5-6-9(11(15)16-4)7-10(8)12-13-14(2)3/h5-7H,1-4H3/b13-12+
- InChI Key: ZCQAITZVDDTPAL-OUKQBFOZSA-N
- SMILES: C(OC)(=O)C1=CC=C(C)C(/N=N/N(C)C)=C1
Experimental Properties
- Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 324.9±52.0 °C(Predicted)
- pka: 1.04±0.70(Predicted)
Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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